![molecular formula C11H12FNO4 B2518301 2-[(4-Fluoro-2-nitrophenoxy)methyl]tetrahydrofuran CAS No. 1092496-33-7](/img/structure/B2518301.png)
2-[(4-Fluoro-2-nitrophenoxy)methyl]tetrahydrofuran
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Description
2-[(4-Fluoro-2-nitrophenoxy)methyl]tetrahydrofuran is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has unique biochemical and physiological effects that make it a valuable tool for laboratory experiments. In
Scientific Research Applications
High-Performance Liquid Chromatography (HPLC)
The compound's derivatives, particularly involving fluoro and nitro groups, have been utilized as precolumn fluorescent labeling reagents for amino acids in HPLC, demonstrating sensitivity and effectiveness in the detection of specific amino acids at very low concentrations (Watanabe & Imai, 1981).
Electrophilic Aromatic Substitution
Research into the mechanism of nitration and the rearrangement of intermediate compounds has shed light on the reactivity of substituted anisoles and phenols, including those with fluoro groups, providing insight into the synthesis of complex organic molecules (Bloomfield et al., 1983).
Multienzymatic Stereoselective Cascade Process
Enantiopure 2-methyl-3-substituted tetrahydrofurans, key precursors in the synthesis of biologically active compounds, have been synthesized using a novel multienzymatic process. This process highlights the versatility of tetrahydrofuran derivatives in constructing complex and stereochemically rich molecules (Brenna et al., 2017).
Synthesis and Pharmacological Evaluation
The synthesis and evaluation of tetrahydrofuran-containing stereoisomers for pharmacological activities demonstrate the compound's relevance in medicinal chemistry, particularly in the development of dihydropyridine derivatives with potential therapeutic applications (Alajarín et al., 1995).
Organic Synthesis and Materials Science
Research on trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors has explored the structural properties of compounds containing fluoro and nitro groups, contributing to the understanding of their potential applications in developing new materials and chemical sensors (Li et al., 2005).
Properties
IUPAC Name |
2-[(4-fluoro-2-nitrophenoxy)methyl]oxolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO4/c12-8-3-4-11(10(6-8)13(14)15)17-7-9-2-1-5-16-9/h3-4,6,9H,1-2,5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWPSPBDAEKRJNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COC2=C(C=C(C=C2)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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